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Compound of Interest

Compound Name: Fmoc-Val-OH-1-13C

Cat. No.: B1611944 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the molecular formula and weight of the

isotopically labeled amino acid derivative, Fmoc-Val-OH-1-13C. This compound is a variant of

Fmoc-L-valine, where the carboxylic acid carbon is replaced with a Carbon-13 (¹³C) isotope.

Such labeled compounds are invaluable in various research applications, including metabolic

studies, protein structure analysis using NMR spectroscopy, and as internal standards in mass

spectrometry-based quantification.

Molecular Identity
Fmoc-Val-OH, or N-(9-Fluorenylmethoxycarbonyl)-L-valine, is a standard reagent used in solid-

phase peptide synthesis.[1] The "-1-¹³C" designation specifies that the carbon atom at the C1

position (the carboxyl carbon) of the valine residue is a ¹³C isotope.

Standard Compound: Fmoc-Val-OH[2][3]

Isotopically Labeled Compound: Fmoc-Val-OH-1-¹³C

CAS Number (Unlabeled): 68858-20-8[1][2]

Data Presentation: Molecular Formula and Weight
The incorporation of a ¹³C isotope alters the molecular weight of the compound without

changing its chemical formula. The table below summarizes these key quantitative data. The
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molecular weight of the labeled compound is calculated by taking the standard molecular

weight of Fmoc-Val-OH, subtracting the standard atomic weight of carbon, and adding the

atomic mass of the ¹³C isotope.

Property Fmoc-Val-OH (Unlabeled)
Fmoc-Val-OH-1-¹³C
(Labeled)

Molecular Formula C₂₀H₂₁NO₄[1][2][3] C₂₀H₂₁NO₄

Isotopic Formula Not Applicable [¹³C]C₁₉H₂₁NO₄

Average Molecular Weight (

g/mol )
339.39[1][2][3][4][5] 340.38

Monoisotopic Mass (Da) 339.1471 340.1504

Methodology for Molecular Weight Calculation
1. Average Molecular Weight Calculation:

The average molecular weight of Fmoc-Val-OH-1-¹³C is determined based on the weighted

average of the atomic masses of its constituent elements, accounting for natural isotopic

abundance for all atoms except for the specified ¹³C-labeled position.

Standard Atomic Weights Used:

Carbon (C): ~12.011 u[6][7]

Hydrogen (H): ~1.008 u[8][9]

Nitrogen (N): ~14.007 u[10][11]

Oxygen (O): ~15.999 u[12][13]

Carbon-13 (¹³C): 13.00335 u[14][15]

Calculation:
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MW (Fmoc-Val-OH) = (20 × 12.011) + (21 × 1.008) + (1 × 14.007) + (4 × 15.999) = 339.39

g/mol

MW (Fmoc-Val-OH-1-¹³C) = MW (Fmoc-Val-OH) - AW (C) + AW (¹³C)

MW (Fmoc-Val-OH-1-¹³C) = 339.39 - 12.011 + 13.00335 ≈ 340.38 g/mol

2. Monoisotopic Mass Calculation:

The monoisotopic mass is calculated using the mass of the most abundant isotope for each

element, with the exception of the labeled position.

Isotopic Masses Used:

¹²C: 12.00000 u[16]

¹H: 1.00783 u[17][18]

¹⁴N: 14.00307 u[19][20]

¹⁶O: 15.99491 u[21][22]

¹³C: 13.00335 u[14][23]

Calculation:

MM (Fmoc-Val-OH) = (20 × 12.00000) + (21 × 1.00783) + (1 × 14.00307) + (4 × 15.99491)

≈ 339.1471 Da

MM (Fmoc-Val-OH-1-¹³C) = (19 × 12.00000) + (1 × 13.00335) + (21 × 1.00783) + (1 ×

14.00307) + (4 × 15.99491) ≈ 340.1504 Da

Visualization of Isotopic Labeling
The following diagram illustrates the relationship between the standard Fmoc-Val-OH and its

¹³C-labeled derivative, highlighting the specific isotopic substitution.
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Molecular Formula: C₂₀H₂₁NO₄ Avg. Molecular Weight: 339.39 g/molMolecular Formula: C₂₀H₂₁NO₄
Isotopic Substitution

Avg. Molecular Weight: 340.38 g/mol

Mass Shift (+1.003 Da)
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Isotopic relationship between Fmoc-Val-OH and its ¹³C labeled form.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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